Potassium 4-carboxybenzenesulfonate
Overview
Description
Potassium 4-carboxybenzenesulfonate, also known as 4-Sulfobenzoic acid potassium salt, is a compound with the formula C7-H6-O5-S.K . It appears as a white hygroscopic powder .
Physical And Chemical Properties Analysis
Potassium 4-carboxybenzenesulfonate is described as a white hygroscopic powder . More specific physical and chemical properties, such as melting point, boiling point, and solubility, are not provided in the search results.Scientific Research Applications
Polymer Nanocomposites Synthesis
Potassium 4-carboxybenzenesulfonate is used as an intercalating compound to improve clay exfoliation in the synthesis of poly (butylene terephthalate) (PBT) nanocomposites. This process enhances the mechanical properties and thermal stability of the resulting material .
Perovskite Solar Cells
In the field of solar energy, this compound is incorporated into perovskite precursors as a large-sized organic counter anion. This strategy is employed to suppress ion migration and passivate defects in planar perovskite solar cells (PSCs), which is crucial for improving their stability and efficiency .
Safety and Hazards
Mechanism of Action
Mode of Action
It has been used as an intercalating compound to improve clay exfoliation in the synthesis of poly(butylene terephthalate) (pbt) nanocomposites . This suggests that it may interact with other molecules or structures by inserting between them, altering their physical properties.
Result of Action
Its use as an intercalating agent in the synthesis of pbt nanocomposites suggests that it may alter the physical properties of other molecules or structures by inserting between them .
properties
IUPAC Name |
potassium;4-carboxybenzenesulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6O5S.K/c8-7(9)5-1-3-6(4-2-5)13(10,11)12;/h1-4H,(H,8,9)(H,10,11,12);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PXRJBUPXKDXDLG-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)O)S(=O)(=O)[O-].[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5KO5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
White hygroscopic powder; [Alfa Aesar MSDS] |
Source
|
| Record name | Potassium 4-carboxybenzenesulfonate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/16770 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Potassium 4-carboxybenzenesulfonate | |
CAS RN |
5399-63-3 |
Source
|
| Record name | Benzoic acid, 4-sulfo-, potassium salt (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Potassium hydrogen 4-sulphonatobenzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.032 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
A: 4-sulfobenzoic acid monopotassium salt (KHSBA) displays versatility in material applications. For instance, it serves as a dopant in the synthesis of conducting polypyrroles. This organic single-crystal surface-induced polymerization method utilizes KHSBA in an aqueous medium, leading to the formation of polypyrrole hexagonal microplates with high electrical conductivity (up to 400 S/cm). [] This process involves a shape-copying mechanism where a polypyrrole preform mimics the KHSBA single crystal's shape, followed by the self-assembly of polypyrroles onto the preform. []
A: 4-Sulfobenzoic acid monopotassium salt possesses distinct structural features that influence its coordination behavior. The presence of both carboxylate and sulfonate groups provides diverse coordination sites for metal ions. [] This can lead to the formation of coordination isomers, as observed in the reaction with copper(II) carbonate, yielding tetraaquabis(4-carboxybenzenesulfonato)copper(II) dihydrate and hexaaquacopper(II) 4-carboxybenzenesulfonate. [] The sulfonate group, being a weaker ligand compared to the carboxylate, can influence the overall stability and structure of the resulting complexes. []
A: Research indicates that 4-sulfobenzoic acid monopotassium salt can be employed in the synthesis of silver nanoparticles (Ag NPs) and influences their properties. The electron density of the ligand plays a crucial role in stabilizing the Ag NPs. [] As the electron density of the ligand increases, a smaller amount is required for capping the Ag metal. [] This suggests that the compound can modulate the size and stability of the resulting Ag NPs.
A: Yes, 4-sulfobenzoic acid monopotassium salt has been successfully utilized in the synthesis of a dual-functional Europium-based MOF (Eu-MOF). [] In this study, it acted as one of the organic linkers, alongside (4-carboxypiperidyl)-N-methylenephosphonic acid. [] This specific Eu-MOF exhibited ratiometric fluorescent sensing capabilities for benzophenone-like ultraviolet filters, highlighting the potential of KHSBA-containing MOFs in sensing applications. [] Additionally, the Eu-MOF displayed promising proton conductivity, suggesting possible applications in electrochemical devices. []
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